Cas no 2248202-60-8 ((2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-amine)

• Product Name: (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-amine
• CAS No: 2248202-60-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6284005
• PubChem ID: 42325892
• Update Time: 2025-10-31

(2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-amine
• 2248202-60-8
• EN300-6507504

• Inchi： 1S/C12H19NO2/c1-9(8-13)6-10-4-5-11(14-2)12(7-10)15-3/h4-5,7,9H,6,8,13H2,1-3H3/t9-/m1/s1
• InChI Key： DKJSHDOWDCAAQI-SECBINFHSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C[C@@H](C)CN)OC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Additional information on (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-amine

Comprehensive Overview of (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-amine (CAS No. 2248202-60-8)

(2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-amine, with the CAS number 2248202-60-8, is a chiral amine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a dimethoxyphenyl group attached to a methylpropan-1-amine backbone, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique stereochemistry and functional groups contribute to its potential applications in drug discovery and development.

The growing interest in chiral amines like (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-amine stems from their role in asymmetric synthesis and their ability to modulate biological activity. Researchers are increasingly exploring such compounds for their potential in treating neurological disorders, given their structural resemblance to neurotransmitters. The dimethoxy substitution pattern is particularly noteworthy, as it is often associated with enhanced bioavailability and metabolic stability, key factors in modern drug design.

In the context of current trends, the demand for high-purity chiral compounds has surged, driven by advancements in precision medicine and personalized therapeutics. (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-amine aligns with these trends, as its enantiomeric purity is critical for achieving desired pharmacological effects. This has led to increased searches for CAS 2248202-60-8 suppliers and synthetic protocols, reflecting its importance in the research community.

From a synthetic perspective, the preparation of (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-amine often involves asymmetric hydrogenation or enzymatic resolution techniques. These methods are favored for their ability to produce the desired enantiomer with high optical purity, a requirement for pharmaceutical applications. The compound's methylpropan-1-amine moiety also makes it a versatile building block for further derivatization, enabling the creation of libraries of structurally related analogs.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. The dimethoxyphenyl group is a common pharmacophore in CNS-active compounds, suggesting that (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-amine could serve as a precursor for novel therapeutics targeting conditions like depression or anxiety. This aligns with the broader industry focus on mental health and neurodegenerative diseases, topics frequently searched in academic and pharmaceutical circles.

The stability and storage conditions of CAS 2248202-60-8 are also critical considerations for researchers. Proper handling under inert atmospheres and low temperatures is often recommended to preserve its enantiomeric integrity. These practical aspects are frequently queried in scientific forums and chemical databases, highlighting the need for accessible and accurate information on this compound.

In summary, (2R)-3-(3,4-Dimethoxyphenyl)-2-methylpropan-1-amine represents a promising candidate for further investigation in medicinal chemistry. Its chiral nature, combined with its functional group diversity, positions it as a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to prioritize enantioselective synthesis and targeted drug delivery, compounds like this will remain at the forefront of innovation.